1-(4-fluorophenyl)-N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]-4-oxo-1,4-dihydro-3-pyridazinecarboxamide

• Molecular Formula: C20H14FN5O3
• Molecular Weight: 391.4 g/mol
• IUPAC Name: 1-(4-fluorophenyl)-N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]-4-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C20H14FN5O3/c1-12-2-4-13(5-3-12)17-19(25-29-24-17)22-20(28)18-16(27)10-11-26(23-18)15-8-6-14(21)7-9-15/h2-11H,1H3,(H,22,25,28)
• InChI Key: SSNSXRSKHNCNHI-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=NON=C2NC(=O)C3=NN(C=CC3=O)C4=CC=C(C=C4)F

Description

1-(4-fluorophenyl)-N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]-4-oxo-1,4-dihydro-3-pyridazinecarboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 1-(4-fluorophenyl)-N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]-4-oxo-1,4-dihydro-3-pyridazinecarboxamide is not fully understood. However, studies have shown that this compound can induce apoptosis in cancer cells by activating the mitochondrial pathway. This compound can also protect neurons from oxidative stress by activating the Nrf2 pathway. In addition, this compound can act as a fluorescent probe by binding to metal ions and emitting fluorescence.
Biochemical and Physiological Effects:
1-(4-fluorophenyl)-N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]-4-oxo-1,4-dihydro-3-pyridazinecarboxamide has been shown to have various biochemical and physiological effects. In cancer cells, this compound can induce apoptosis by activating the mitochondrial pathway. In neurons, this compound can protect against oxidative stress by activating the Nrf2 pathway. In addition, this compound can act as a fluorescent probe by binding to metal ions and emitting fluorescence.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(4-fluorophenyl)-N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]-4-oxo-1,4-dihydro-3-pyridazinecarboxamide in lab experiments include its potential as an anticancer agent, neuroprotective agent, and fluorescent probe. However, the limitations of using this compound in lab experiments include its complex synthesis method and potential toxicity.

Future Directions

There are several future directions for research on 1-(4-fluorophenyl)-N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]-4-oxo-1,4-dihydro-3-pyridazinecarboxamide. One future direction is to study the potential of this compound as a therapeutic agent for various diseases. Another future direction is to study the mechanism of action of this compound in more detail. Additionally, future research can focus on developing simpler and more efficient methods for synthesizing this compound.

Synthesis Methods

The synthesis of 1-(4-fluorophenyl)-N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]-4-oxo-1,4-dihydro-3-pyridazinecarboxamide has been reported in various research articles. One of the commonly used methods involves the condensation of 4-methylphenylhydrazine and 4-fluorobenzaldehyde to form 4-(4-methylphenyl)-1,2,5-oxadiazole. The oxadiazole is then reacted with ethyl cyanoacetate and ammonium acetate to form 4-(4-methylphenyl)-5-(2-cyanoacetyl)oxazole. The oxazole is then reacted with pyridine-3,4-dicarboxylic acid anhydride to form 1-(4-fluorophenyl)-N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]-4-oxo-1,4-dihydro-3-pyridazinecarboxamide.

Scientific Research Applications

1-(4-fluorophenyl)-N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]-4-oxo-1,4-dihydro-3-pyridazinecarboxamide has been studied for its potential applications in various fields. In the field of medicinal chemistry, this compound has been studied for its potential as an anticancer agent. Studies have shown that this compound has cytotoxic effects on cancer cells and can induce apoptosis. In the field of neuroscience, this compound has been studied for its potential as a neuroprotective agent. Studies have shown that this compound can protect neurons from oxidative stress and can improve cognitive function. In the field of materials science, this compound has been studied for its potential as a fluorescent probe. Studies have shown that this compound can be used as a fluorescent probe for the detection of metal ions.